Cas no 7066-15-1 (Benzo[f]quinazolin-1-amine)

• Product name: Benzo[f]quinazolin-1-amine
• CAS No: 7066-15-1
• MF: C₁₂H₉N₃
• MW: 195.21996
• CID: 578839
• PubChem ID: 5268359

Benzo[f]quinazolin-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzo[f]quinazolin-1-amine
• 3-pyridinesulfonamide, N-ethyl-N-phenyl-6-[[2-(trifluoromethyl)phenyl]amino]-
• N-Ethyl-N-phenyl-6-{[2-(trifluoromethyl)phenyl]amino}pyridine-3-sulfonamide
• AKOS002781451
• N-ethyl-N-phenyl-6-[2-(trifluoromethyl)anilino]pyridine-3-sulfonamide
• DTXSID00990891
• 7066-15-1

• Inchi： InChI=1S/C20H18F3N3O2S/c1-2-26(15-8-4-3-5-9-15)29(27,28)16-12-13-19(24-14-16)25-18-11-7-6-10-17(18)20(21,22)23/h3-14H,2H2,1H3,(H,24,25)
• InChI Key： UIUVUZCYTWTWCX-UHFFFAOYSA-N
• SMILES： CCN(C1=CC=CC=C1)S(=O)(=O)C2=CN=C(C=C2)NC3=CC=CC=C3C(F)(F)F

Computed Properties

• Exact Mass: 421.10734
• Monoisotopic Mass: 421.10718249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 62.3